![molecular formula C19H20Cl2N4O2S B295764 6-(3,5-dichloro-4-hydroxybenzylidene)-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one](/img/structure/B295764.png)
6-(3,5-dichloro-4-hydroxybenzylidene)-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3,5-dichloro-4-hydroxybenzylidene)-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one, also known as DTP, is a synthetic compound that has been studied for its potential applications in scientific research. This molecule is a member of the thiadiazolo[3,2-a]pyrimidine family and has been shown to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 6-(3,5-dichloro-4-hydroxybenzylidene)-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways that are involved in cancer cell growth and survival. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase pathway. It also inhibits the activity of several key enzymes involved in DNA replication and repair, leading to DNA damage and cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and immunomodulatory activities. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting key enzymes and signaling pathways involved in cancer cell growth and survival.
Advantages and Limitations for Lab Experiments
One advantage of using 6-(3,5-dichloro-4-hydroxybenzylidene)-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments is its potent anticancer activity, which makes it a promising candidate for the development of new cancer drugs. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on 6-(3,5-dichloro-4-hydroxybenzylidene)-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one, including:
1. Further studies on the mechanism of action to better understand how this compound inhibits cancer cell growth and survival.
2. Development of new drugs based on the structure of this compound for the treatment of cancer and other diseases.
3. Studies on the potential use of this compound in combination with other drugs for the treatment of cancer.
4. Studies on the safety and toxicity of this compound in animal models and humans to determine its potential use in clinical settings.
5. Further studies on the immunomodulatory and anti-inflammatory effects of this compound to determine its potential use in the treatment of autoimmune diseases.
In conclusion, this compound is a synthetic compound that has been studied for its potential applications in scientific research, particularly in the field of cancer biology. It exhibits potent anticancer activity and has a range of biochemical and physiological effects. While there are still many questions about its mechanism of action, this compound holds promise for the development of new drugs for the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of 6-(3,5-dichloro-4-hydroxybenzylidene)-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one involves the reaction of 3,5-dichloro-4-hydroxybenzaldehyde with heptylamine and thiosemicarbazide. The resulting product is then subjected to a cyclization reaction to form the thiadiazolo[3,2-a]pyrimidine ring system. This method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
6-(3,5-dichloro-4-hydroxybenzylidene)-2-heptyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been studied for its potential applications in scientific research, particularly in the field of cancer biology. It has been shown to exhibit potent anticancer activity against a range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential use in the development of new drugs for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
Properties
Molecular Formula |
C19H20Cl2N4O2S |
---|---|
Molecular Weight |
439.4 g/mol |
IUPAC Name |
5-amino-6-[(3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-heptyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one |
InChI |
InChI=1S/C19H20Cl2N4O2S/c1-2-3-4-5-6-7-15-24-25-17(22)12(18(27)23-19(25)28-15)8-11-9-13(20)16(26)14(21)10-11/h8-10H,2-7,22H2,1H3 |
InChI Key |
NWHKCXVLYQMRBO-UHFFFAOYSA-N |
SMILES |
CCCCCCCC1=NN2C(=C(C(=O)N=C2S1)C=C3C=C(C(=O)C(=C3)Cl)Cl)N |
Canonical SMILES |
CCCCCCCC1=NN2C(=C(C(=O)N=C2S1)C=C3C=C(C(=O)C(=C3)Cl)Cl)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.